Physicochemical Properties of Dibrompropamidine Isethionate: An In-depth Technical Guide for Research Applications
Physicochemical Properties of Dibrompropamidine Isethionate: An In-depth Technical Guide for Research Applications
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical properties of dibrompropamidine (B1201361) isethionate, a topical antiseptic agent. The information presented herein is intended to support research and development activities by providing key data and established experimental methodologies.
Chemical Identity and Structure
Dibrompropamidine isethionate is the bis(2-hydroxyethanesulfonate) salt of dibrompropamidine. The presence of the isethionate salt enhances the aqueous solubility of the otherwise lipophilic dibrompropamidine base.
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IUPAC Name: 3-bromo-4-[3-(2-bromo-4-carbamimidoylphenoxy)propoxy]benzenecarboximidamide;2-hydroxyethanesulfonic acid[1]
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Canonical SMILES: C1=CC(=C(C=C1C(=N)N)Br)OCCCOC2=C(C=C(C=C2)C(=N)N)Br.C(CS(=O)(=O)O)O.C(CS(=O)(=O)O)O[3]
Physicochemical Properties
A summary of the key physicochemical properties of dibrompropamidine isethionate is presented in the tables below. These parameters are critical for formulation development, understanding its biological activity, and ensuring consistent product quality.
Table 1: General Physicochemical Properties
| Property | Value/Description | References |
| Appearance | White or almost white crystalline powder. | [2] |
| Molecular Weight | 596.3 g/mol | [1][2] |
| Melting Point | Approximately 226 °C |
Table 2: Solubility Profile
| Solvent | Solubility | References |
| Water | Freely soluble | [2][3] |
| Glycerol | Soluble | [2][3] |
| Ethanol (96%) | Sparingly soluble | [3] |
| Chloroform | Practically insoluble | [3] |
| Ether | Practically insoluble | [3] |
| Liquid Paraffin | Practically insoluble | [3] |
| Fixed Oils | Practically insoluble | [3] |
Table 3: Partition and Ionization Properties
| Property | Value/Description | References |
| LogP (calculated, free base) | ~3.2 | |
| pKa | Not experimentally determined. The amidine groups are basic and will be protonated at physiological pH. |
Mechanism of Action
Dibrompropamidine isethionate exerts its antimicrobial effect primarily by disrupting the integrity of the bacterial cell membrane. This leads to the leakage of essential cellular components and ultimately results in cell death.[2][3] The lipophilic nature of the dibrompropamidine moiety, enhanced by the bromine atoms, facilitates its penetration into the microbial cell membrane.[2]
Figure 1. Proposed mechanism of action of dibrompropamidine isethionate.
Experimental Protocols
This section outlines the methodologies for determining key physicochemical parameters of dibrompropamidine isethionate.
Solubility Determination (Shake-Flask Method)
This protocol is based on the principle of determining the equilibrium solubility of a compound in a specific solvent.
Figure 2. Workflow for solubility determination by the shake-flask method.
Methodology:
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Preparation: Prepare buffers at various pH values (e.g., 1.2, 4.5, 6.8) to mimic physiological conditions.
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Addition of Compound: Add an excess amount of dibrompropamidine isethionate powder to a known volume of each buffer in a sealed container. The presence of undissolved solid is essential to ensure saturation.
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Equilibration: Agitate the samples at a constant temperature of 37 ± 1 °C for a sufficient period (e.g., 24-48 hours) to reach equilibrium.
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Phase Separation: Separate the undissolved solid from the solution by centrifugation or filtration. Ensure the filter does not adsorb the compound.
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Quantification: Analyze the concentration of dibrompropamidine isethionate in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).
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Replicates: Perform the experiment in at least triplicate for each pH condition.
pKa Determination (UV-Vis Spectrophotometry)
The pKa of an ionizable compound can be determined by measuring the change in its UV-Vis absorbance at different pH values.
Figure 3. Workflow for pKa determination using UV-Vis spectrophotometry.
Methodology:
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Solution Preparation: Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2 to 12). Prepare solutions of dibrompropamidine isethionate of a constant concentration in each buffer.
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Spectral Measurement: Record the UV-Vis absorbance spectrum for each solution over a relevant wavelength range.
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Data Analysis: Identify a wavelength where the absorbance of the protonated and deprotonated species differs significantly.
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Plotting: Plot the absorbance at the chosen wavelength against the pH of the solutions. This should generate a sigmoidal curve.
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pKa Determination: The pKa is the pH at the inflection point of the sigmoidal curve. This can be determined graphically or by using appropriate software for data fitting.
Stability Studies
Stability testing is crucial to determine the shelf-life and appropriate storage conditions for the active pharmaceutical ingredient (API).
Forced degradation (or stress testing) is performed to identify potential degradation products and pathways.
Stress Conditions:
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Acid/Base Hydrolysis: Expose the API to acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) conditions at elevated temperatures (e.g., 60 °C).
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Oxidation: Treat the API with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.
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Thermal Degradation: Expose the solid API to high temperatures (e.g., 80 °C).
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Photostability: Expose the API to light according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[4]
Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method to separate and quantify the parent compound and any degradation products.
These studies are conducted according to ICH guidelines to establish the re-test period or shelf life.
Storage Conditions:
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Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH
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Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH
Procedure: Store the API in suitable containers under the specified conditions and test for purity, potency, and physical appearance at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term studies).
Figure 4. General workflow for API stability testing.
Solid-State Characterization
The solid-state properties of an API can significantly impact its stability, dissolution, and bioavailability.
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Differential Scanning Calorimetry (DSC): Can be used to determine the melting point and to investigate polymorphism.
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Thermogravimetric Analysis (TGA): Provides information on the thermal stability and decomposition of the compound.
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X-ray Powder Diffraction (XRPD): Used to characterize the crystalline form of the API and to identify different polymorphs.
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Fourier-Transform Infrared Spectroscopy (FTIR): Can be used for the identification of the compound by analyzing its characteristic vibrational bands.
This guide provides a foundational understanding of the physicochemical properties of dibrompropamidine isethionate for research and development purposes. For regulatory submissions, all experimental work should be conducted in accordance with the relevant guidelines from authorities such as the ICH, FDA, and EMA.
